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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the shelf life, expiration, and proper handling
of Penicillin G Sodium Salt.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage condition and shelf life for powdered Penicillin G
Sodium Salt?

Al: Powdered Penicillin G Sodium Salt should be stored in a dry place at a temperature of 2—8
°C.[1] One supplier indicates a shelf life of 36 months when stored under these conditions.
However, it is crucial to refer to the Certificate of Analysis (COA) provided by the manufacturer
for the specific expiration or retest date of your lot.[2] If no expiration date is listed, it means
sufficient stability data is not available, and the product should be handled according to the
provided guidelines and routinely inspected for performance.[2]

Q2: My powdered Penicillin G Sodium Salt has been stored at room temperature for a short
period. Is it still usable?

A2: While the recommended storage temperature is 2—8 °C, the material is generally stable
under normal ambient temperatures.[1][3] However, prolonged exposure to higher
temperatures is not advised. For critical experiments, it is best to use Penicillin G Sodium Salt
that has been consistently stored at the recommended temperature to ensure its potency and
stability.
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Q3: How should | prepare and store Penicillin G Sodium Salt solutions?

A3: Penicillin G Sodium Salt is soluble in water at a concentration of 100 mg/mL.[2][4] For
experimental use, solutions should be filter-sterilized. Prepared solutions can be stored at 2—8
°C for up to one week.[2][4] For longer-term storage, it is recommended to store aliquots at -20
°C.120141[5]

Q4: What is the stability of Penicillin G Sodium Salt solutions under different conditions?

A4: The stability of Penicillin G Sodium Salt solutions is dependent on temperature. Solutions
are reported to be stable at 37 °C for up to 3 days.[2][4] One study found that solutions diluted
in 0.9% sodium chloride or 5% dextrose and stored at 5 °C were stable for at least 21 days.[6]
However, it is important to note that degradation does occur over time, with one report
indicating that 38% of penicillin-G in solution decays at 20 °C within 24 hours.[7] It is always
recommended to use freshly prepared solutions for optimal results.[8]

Q5: | am seeing unexpected results in my cell culture experiment after using Penicillin G
Sodium Salt. What could be the issue?

A5: Unexpected results could be due to several factors related to the Penicillin G Sodium Salt:

o Degradation: If the solution was not freshly prepared or was stored improperly, the penicillin
may have degraded, leading to a loss of antibacterial activity.

e Incompatibility: Penicillin G Sodium Salt is incompatible with a wide range of substances,
including acids, oxidizing agents, heavy metals, alcohols, and certain sugars.[4] Ensure that
your experimental setup does not contain any of these incompatible materials.

« Incorrect Concentration: Verify the final concentration of Penicillin G Sodium Salt in your
experiment. The typical working concentration is between 20-100 pg/ml.[5]

Quantitative Data Summary
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Parameter

Condition

Value/Recommendation

Powder Storage Temperature

2-8 °C[1]

Powder Shelf Life

Stored at 2-8 °C

36 months (Biosera product)

Solution Solubility (in H20)

100 mg/mL[2][4]

Solution Storage (Short-term) 2-8°C Up to 1 week[2][4]
_ Recommended for extended
Solution Storage (Long-term) -20 °C )
periods[2][4][5]
Solution Stability 37 °C Up to 3 days[2][4]

Solution Stability (Diluted)

5°Cin 0.9% NacCl or 5%

Dextrose

At least 21 days[6]

Working Concentration

20-100 pg/ml[5]

Experimental Protocols

Protocol: Assessment of Penicillin G Sodium Salt Activity using a Zone of Inhibition Assay

This protocol provides a basic method to assess the antibacterial activity of a Penicillin G

Sodium Salt solution.

Materials:

e Penicillin G Sodium Salt (powder)

e Sterile deionized water

o Bacterial strain sensitive to Penicillin G (e.g., Staphylococcus aureus)

o Nutrient agar plates

« Sterile filter paper discs (6 mm diameter)

o Sterile forceps
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e Incubator (37 °C)
e Micropipettes and sterile tips
Procedure:

Prepare Penicillin G Sodium Salt Solution: Aseptically prepare a stock solution of Penicillin G
Sodium Salt in sterile deionized water (e.g., 10 mg/mL). Further dilute to a working
concentration (e.g., 100 pg/mL).

Prepare Bacterial Lawn: Inoculate a nutrient agar plate with the sensitive bacterial strain to
create a uniform lawn of bacterial growth.

Apply Discs: Aseptically place sterile filter paper discs onto the surface of the agar.

Add Penicillin Solution: Carefully pipette a known volume (e.g., 10 L) of the Penicillin G
Sodium Salt working solution onto one of the filter paper discs. As a negative control, apply
the same volume of sterile deionized water to a separate disc.

Incubation: Incubate the plate at 37 °C for 18-24 hours.

Observation: After incubation, measure the diameter of the clear zone of no bacterial growth
(zone of inhibition) around each disc. A larger zone of inhibition indicates greater
antibacterial activity.

Visualizations
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Start: Check Penicillin G Sodium Salt Stock

Prepare fresh solution according to protocol

Consider obtaining a new batch for critical experiments.

Potency is questionable. I]

Activity Confirmed No Activity

Use in experiment Discard and obtain a new batch

Click to download full resolution via product page

Caption: Workflow for assessing the usability of Penicillin G Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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